Drug Testing Standards
  • Benzyl Salicylate
    Benzyl Salicylate
    • Cat. No.:
    • B121037
    • CAS No.:
    • 118-58-1
    • Molecular Formula:
    • C14H12O3
    • Molecular Weight:
    • 228.24 g/mol
    Description
    Benzyl salicylate is a colorless liquid. Melting point near room temperature (18-20 °C). (NTP, 1992)
    Benzyl salicylate is a benzoate ester and a member of phenols. It is functionally related to a salicylic ac...
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  • Colchicine
    Colchicine
    • Cat. No.:
    • B1669291
    • CAS No.:
    • 64-86-8
    • Molecular Formula:
    • C22H25NO6
    • Molecular Weight:
    • 399.4 g/mol
    Description
    “][“]. This ancient drug has been used for centuries and continues to play a significant role in modern medicine, particularly in the treatment of gout, familial Mediterranean fever (FMF), and more recently, in cardiovascular disease prevention[“][“].

    Definition of Colchicine

    Colchicine is chemically defined as N-[(10S)-3,4,5,14-tetramethoxy-13-oxotricyclo[9.5.0.0^{2,7}]hexadeca-1(16),2(7),3,5,11,14-hexaen-10-yl]acetamide, with the molecular formula C22H25NO6 and a molecular weight of 399.443 g/mol[“]. Its structure consists of three rings, including a tropolone ring, which is crucial for its biological activity[“].

    Case Study: Benjamin Franklin and Colchicine

    In the 18th century, Benjamin Franklin, suffering from gout, successfully used Eau Medicinale, a commercial remedy containing colchicine as its main ingredient. This treatment, developed by French military officer Nicolas Husson, is credited with introducing colchicine to the United States[“].

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    Colchicine is a potent alkaloid medication derived from the Colchicum autumnale plant, commonly known as autumn crocus or meadow saffron[“][

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  • Columbianadin
    Columbianadin
    • Cat. No.:
    • B1669301
    • CAS No.:
    • 5058-13-9
    • Molecular Formula:
    • C19H20O5
    • Molecular Weight:
    • 328.4 g/mol
    Description
    Columbianadin is an alpha,beta-unsaturated carboxylic ester obtained by formal condensation of the carboxy group of angelic acid with the hydroxy group of 2-[(8S)-2-oxo-8,9-dihydro-2H-furo[2,3-h][1]benzopyran-8-...
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  • Curculigoside
    Curculigoside
    • Cat. No.:
    • B1669338
    • CAS No.:
    • 85643-19-2
    • Molecular Formula:
    • C22H26O11
    • Molecular Weight:
    • 466.4 g/mol
    Description
    Curculigoside has been reported in Curculigo sinensis, Degeneria vitiensis, and other organisms with data available.
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  • Orlistat
    Orlistat
    • Cat. No.:
    • B1677487
    • CAS No.:
    • 96829-58-2
    • Molecular Formula:
    • C29H53NO5
    • Molecular Weight:
    • 495.7 g/mol
    Description
    Orlistat is a carboxylic ester resulting from the formal condensation of the carboxy group of N-formyl-L-leucine with the hydroxy group of (3S,4S)-3-hexyl-4-[(2S)-2-hydroxytridecyl]oxetan-2-one. A pancreatic lip...
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  • Ornidazole
    Ornidazole
    • Cat. No.:
    • B1677491
    • CAS No.:
    • 16773-42-5
    • Molecular Formula:
    • C7H10ClN3O3
    • Molecular Weight:
    • 219.62 g/mol
    Description
    Ornidazole is a C-nitro compound that is 5-nitroimidazole in which the hydrogens at positions 1 and 2 are replaced by 3-chloro-2-hydroxypropyl and methyl groups, respectively. It is used in the treatment of susc...
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  • Oroxylin A
    Oroxylin A
    • Cat. No.:
    • B1677497
    • CAS No.:
    • 480-11-5
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Oroxylin A is a dihydroxy- and monomethoxy-flavone in which the hydroxy groups are positioned at C-5 and C-7 and the methoxy group is at C-6. It has a role as an antineoplastic agent and an EC 1.14.13.39 (nitric...
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  • Osthol
    Osthol
    • Cat. No.:
    • B1677514
    • CAS No.:
    • 484-12-8
    • Molecular Formula:
    • C15H16O3
    • Molecular Weight:
    • 244.28 g/mol
    Description
    Osthole is a member of coumarins and a botanical anti-fungal agent. It has a role as a metabolite.
    Osthole has been reported in Seseli hartvigii, Angelica japonica, and other organisms with data available.
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  • Senna
    Senna
    • Cat. No.:
    • B3430579
    • CAS No.:
    • 85085-71-8
    • Molecular Formula:
    • C42H38O20
    • Molecular Weight:
    • 862.7 g/mol
    Description
    Senna (powdered) is a yellow-brown powder with a slight odor and taste. (NTP, 1992)
    Sennoside A is a member of the class of sennosides that is rel-(9R,9'R)-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarb...
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  • Ganoderic acid D (Standard)
    Ganoderic acid D (Standard)
    • Cat. No.:
    • B15579328
    • CAS No.:
    • Molecular Formula:
    • C30H42O7
    • Molecular Weight:
    • 514.6 g/mol
    Description
    Ganodernic acid D is a triterpenoid.
    GanodericacidD has been reported in Ganoderma applanatum with data available.
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